Cas no 2167043-30-1 (1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride)

• Product Name: 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride
• CAS No: 2167043-30-1
• MF: C₈H₁₃FN₂O₃S
• MW: 236.263824224472
• CID: 6045941
• PubChem ID: 165530083
• Update Time: 2025-10-18

1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride
• [1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl fluoride
• 2167043-30-1
• EN300-1461459

• Inchi： 1S/C8H13FN2O3S/c1-7-8(6-15(9,12)13)5-11(10-7)3-4-14-2/h5H,3-4,6H2,1-2H3
• InChI Key： NYPQKKOBMKLLSM-UHFFFAOYSA-N
• SMILES： S(CC1=CN(CCOC)N=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 236.06309162g/mol
• Monoisotopic Mass: 236.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride

Introduction to 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS No. 2167043-30-1)

1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2167043-30-1, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its methanesulfonyl fluoride (MsF) moiety, make it a valuable intermediate in synthetic chemistry and a potential tool for exploring novel therapeutic agents.

The pyrazole ring in 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride serves as a versatile scaffold, allowing for modifications that can fine-tune its pharmacological properties. Pyrazoles have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The presence of the methanesulfonyl fluoride group enhances the reactivity of the molecule, making it particularly useful in sulfonamide-based drug design. This group is known to participate in nucleophilic substitution reactions, enabling the facile introduction of different functional groups and the development of new derivatives.

In recent years, there has been a growing interest in exploring the potential of 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride in the context of modern drug discovery. The compound's unique structural attributes have positioned it as a promising candidate for further investigation in several therapeutic areas. For instance, studies have suggested that pyrazole derivatives may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The fluorinated sulfonyl group is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs to improve metabolic stability, binding affinity, and overall efficacy.

One of the most compelling aspects of 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride is its role as a building block in medicinal chemistry. The MsF group can be selectively displaced by various nucleophiles, allowing chemists to construct complex molecules with tailored biological activities. This reactivity has been leveraged in the synthesis of novel sulfonamides, which are known for their broad spectrum of pharmacological effects. Researchers have utilized this compound to develop potential treatments for diseases such as diabetes, infectious disorders, and degenerative conditions.

The synthesis of 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyrazole precursor followed by functionalization with the methanesulfonyl fluoride group. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques underscore the compound's importance in modern synthetic chemistry and its potential for industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride's reactivity and biological potential. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have helped predict possible mechanisms of action and identify key structural features that contribute to its pharmacological effects. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to design more effective and targeted therapies.

The pharmaceutical industry has shown particular interest in 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride due to its versatility as a scaffold for drug development. Several companies have initiated programs to explore derivatives of this compound with enhanced therapeutic profiles. Preclinical studies have demonstrated promising results in models of inflammation and infection, highlighting its potential as a lead compound for new treatments. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being repurposed for modern therapeutic applications.

The environmental impact and sustainability considerations are also important when evaluating compounds like 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize processes for producing this compound while maintaining high yields and purity standards. Such initiatives reflect the growing emphasis on sustainable practices within the pharmaceutical industry.

Future directions for research on 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride include exploring its applications in precision medicine and personalized therapy. By leveraging genetic and biomarker data, researchers aim to identify patient populations that may benefit most from treatments derived from this compound. Additionally, advances in biocatalysis could enable more efficient synthesis methods using enzymes as catalysts rather than traditional chemical reagents.

In conclusion, 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-y l methanesulfonyl fluoride (CAS No 2167043 30 1) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents while ongoing research continues to uncover new applications This compound exemplifies how interdisciplinary approaches combining organic synthesis computational modeling